Cas no 689-31-6 (3-Oxohexanedioic Acid)

3-Oxohexanedioic acid is a dicarboxylic acid derivative featuring a ketone group at the 3-position, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its bifunctional structure enables participation in condensation, cyclization, and derivatization reactions, particularly in the synthesis of heterocyclic compounds and fine chemicals. The compound’s reactive carbonyl and carboxyl groups facilitate precise modifications, enhancing its utility in producing specialized polymers, chelating agents, and bioactive molecules. Its well-defined chemical properties ensure consistent performance in research and industrial processes. Suitable for controlled reactions, 3-oxohexanedioic acid is valued for its role in advancing synthetic methodologies and functional material development.

3-Oxohexanedioic Acid structure

Product Name:3-Oxohexanedioic Acid

CAS No:689-31-6

MF:C₆H₈O₅

MW:160.124722480774

CID:972666

PubChem ID:93

Update Time:2025-10-10

3-Oxohexanedioic Acid Chemical and Physical Properties

Names and Identifiers

- 3-OXOADIPIC ACID
- 3-oxohexanedioic acid
- 2-Oxoadipic acid
- 3-ketoadipate
- 3-oxo-adipic acid
- 3-Oxo-adipinsaeure
- 3-oxo-hexanedioic acid
- b-Ketoadipate
- b-oxoadipic acid
- beta-Oxoadipic acid
- .BETA.-OXOADIPIC ACID
- SCHEMBL218098
- 1379JRA56F
- UNII-1379JRA56F
- NSC 18511
- Q27117141
- CHEBI:37440
- NSC18511
- b-Oxoadipate
- 3-keto-adipate
- 3-Ketoadipic acid
- C00846
- 689-31-6
- b-Ketoadipic acid
- .beta.-Ketoadipic acid
- beta-Oxoadipate
- beta-ketoadipate
- starbld0045478
- NSC-18511
- NS00125131
- 3-Ketoadipic
- DTXSID30218974
- RTGHRDFWYQHVFW-UHFFFAOYSA-N
- FT-0616295
- LMFA01170096
- BETA-KETOADIPIC ACID
- Hexanedioic acid, 3-oxo-
- DB-183635
- 3-Ketoadipic Acid; 3-Oxoadipic Acid; NSC 18511; ?-Ketoadipic Acid; ?-Oxoadipic Acid;
- 3-Oxohexanedioic Acid
- Inchi： 1S/C6H8O5/c7-4(3-6(10)11)1-2-5(8)9/h1-3H2,(H,8,9)(H,10,11)
- InChI Key： RTGHRDFWYQHVFW-UHFFFAOYSA-N
- SMILES： O=C(CC(=O)O)CCC(=O)O

Computed Properties

Exact Mass: 160.03714
Monoisotopic Mass: 160.037173
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.7
XLogP3: -0.9

Experimental Properties

Density: 1.405
Melting Point: 124-126 °C(lit.)
Boiling Point: 412.2°C at 760 mmHg
Flash Point: 217.3°C
PSA: 91.67
LogP: -0.10500

3-Oxohexanedioic Acid Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

3-Oxohexanedioic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O856825-25mg	3-Oxohexanedioic Acid	689-31-6		25mg	$ 127.00	2023-09-06
TRC	O856825-50mg	3-Oxohexanedioic Acid	689-31-6		50mg	$ 224.00	2023-09-06
TRC	O856825-100mg	3-Oxohexanedioic Acid	689-31-6		100mg	$431.00	2023-05-17
TRC	O856825-250mg	3-Oxohexanedioic Acid	689-31-6		250mg	$ 936.00	2023-09-06
A2B Chem LLC	AH20960-250mg	3-OXOHEXANEDIOIC ACID	689-31-6	95 %	250mg	$837.00	2024-04-19